3-[4-(1,3-Benzodioxol-5-yl)-2-oxo-3-butenyl]-5-bromo-3-hydroxy-1,3-dihydro-2H-indol-2-one
3-[4-(1,3-Benzodioxol-5-yl)-2-oxo-3-butenyl]-5-bromo-3-hydroxy-1,3-dihydro-2H-indol-2-one
Brand Name:
Vulcanchem
CAS No.:
355428-88-5
VCID:
VC0506725
InChI:
InChI=1S/C19H14BrNO5/c20-12-3-5-15-14(8-12)19(24,18(23)21-15)9-13(22)4-1-11-2-6-16-17(7-11)26-10-25-16/h1-8,24H,9-10H2,(H,21,23)/b4-1-
SMILES:
C1OC2=C(O1)C=C(C=C2)C=CC(=O)CC3(C4=C(C=CC(=C4)Br)NC3=O)O
Molecular Formula:
C19H14BrNO5
Molecular Weight:
416.2g/mol
3-[4-(1,3-Benzodioxol-5-yl)-2-oxo-3-butenyl]-5-bromo-3-hydroxy-1,3-dihydro-2H-indol-2-one
CAS No.: 355428-88-5
Main Products
VCID: VC0506725
Molecular Formula: C19H14BrNO5
Molecular Weight: 416.2g/mol
![3-[4-(1,3-Benzodioxol-5-yl)-2-oxo-3-butenyl]-5-bromo-3-hydroxy-1,3-dihydro-2H-indol-2-one - 355428-88-5](/images/no_structure.jpg)
| CAS No. | 355428-88-5 |
|---|---|
| Product Name | 3-[4-(1,3-Benzodioxol-5-yl)-2-oxo-3-butenyl]-5-bromo-3-hydroxy-1,3-dihydro-2H-indol-2-one |
| Molecular Formula | C19H14BrNO5 |
| Molecular Weight | 416.2g/mol |
| IUPAC Name | 3-[(Z)-4-(1,3-benzodioxol-5-yl)-2-oxobut-3-enyl]-5-bromo-3-hydroxy-1H-indol-2-one |
| Standard InChI | InChI=1S/C19H14BrNO5/c20-12-3-5-15-14(8-12)19(24,18(23)21-15)9-13(22)4-1-11-2-6-16-17(7-11)26-10-25-16/h1-8,24H,9-10H2,(H,21,23)/b4-1- |
| Standard InChIKey | CLMXZXGFBVUPER-RJRFIUFISA-N |
| Isomeric SMILES | C1OC2=C(O1)C=C(C=C2)/C=C\C(=O)CC3(C4=C(C=CC(=C4)Br)NC3=O)O |
| SMILES | C1OC2=C(O1)C=C(C=C2)C=CC(=O)CC3(C4=C(C=CC(=C4)Br)NC3=O)O |
| Canonical SMILES | C1OC2=C(O1)C=C(C=C2)C=CC(=O)CC3(C4=C(C=CC(=C4)Br)NC3=O)O |
| PubChem Compound | 5734139 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume